N-(2-chloro-4-nitrophenyl)-3-ethoxybenzamide
Overview
Description
N-(2-chloro-4-nitrophenyl)-3-ethoxybenzamide, commonly known as CNPEB, is a chemical compound that has gained significant attention in the field of neuroscience due to its ability to selectively modulate the activity of ionotropic glutamate receptors.
Mechanism of Action
CNPEB selectively binds to the GluA2 subunit of AMPA receptors, which results in the potentiation of receptor activity. This leads to an increase in the flow of ions across the neuronal membrane, resulting in the amplification of excitatory signals in the brain. This mechanism of action is different from other modulators of AMPA receptors, which bind non-selectively to multiple subunits of the receptor.
Biochemical and Physiological Effects:
CNPEB has been shown to enhance synaptic transmission and plasticity in the hippocampus, a brain region critical for learning and memory. It has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. However, CNPEB has been associated with some adverse effects, such as seizures and neurotoxicity, which limit its therapeutic potential.
Advantages and Limitations for Lab Experiments
CNPEB is a valuable research tool for investigating the role of AMPA receptors in synaptic plasticity, learning, and memory. Its selective binding to the GluA2 subunit of AMPA receptors allows for the investigation of specific receptor subtypes, which is not possible with non-selective modulators. However, the adverse effects of CNPEB, such as seizures and neurotoxicity, limit its use in in vivo experiments.
Future Directions
There is a growing interest in the development of selective modulators of AMPA receptors for the treatment of neurological disorders. Future research could focus on the development of safer and more potent CNPEB analogs that have improved pharmacokinetic and pharmacodynamic properties. Additionally, the role of AMPA receptors in other neurological disorders, such as depression and anxiety, could be investigated using CNPEB as a research tool.
Scientific Research Applications
CNPEB has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, stroke, and traumatic brain injury. It has been shown to selectively modulate the activity of AMPA receptors, which are involved in the transmission of excitatory signals in the brain. CNPEB has also been used as a research tool to investigate the role of AMPA receptors in synaptic plasticity, learning, and memory.
properties
IUPAC Name |
N-(2-chloro-4-nitrophenyl)-3-ethoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O4/c1-2-22-12-5-3-4-10(8-12)15(19)17-14-7-6-11(18(20)21)9-13(14)16/h3-9H,2H2,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOIVFONDJZEPHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.